Cas no 859298-22-9 (4-methylpiperazine-1-carboxamide;hydrochloride)

4-Methylpiperazine-1-carboxamide hydrochloride is a chemically stable derivative of piperazine, characterized by the presence of a carboxamide group and a methyl substituent on the nitrogen ring. The hydrochloride salt enhances its solubility in aqueous solutions, making it suitable for various synthetic and pharmaceutical applications. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the development of biologically active molecules. Its well-defined structure and high purity ensure consistent reactivity, facilitating precise control in reactions. The compound’s stability under standard conditions and compatibility with diverse reaction environments make it a reliable choice for research and industrial processes.
4-methylpiperazine-1-carboxamide;hydrochloride structure
859298-22-9 structure
Product Name:4-methylpiperazine-1-carboxamide;hydrochloride
CAS No:859298-22-9
MF:C6H14ClN3O
MW:179.647860050201
CID:4660976
Update Time:2025-05-20

4-methylpiperazine-1-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-methylpiperazine-1-carboxamide hydrochloride
    • 4-methylpiperazine-1-carboxamide;hydrochloride
    • NSC27483
    • Inchi: 1S/C6H13N3O.ClH/c1-8-2-4-9(5-3-8)6(7)10;/h2-5H2,1H3,(H2,7,10);1H
    • InChI Key: WTQZIQCRTIDCOM-UHFFFAOYSA-N
    • SMILES: Cl.O=C(N)N1CCN(C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Topological Polar Surface Area: 49.6

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Additional information on 4-methylpiperazine-1-carboxamide;hydrochloride

4-methylpiperazine-1-carboxamide;hydrochloride (CAS No. 859298-22-9): A Comprehensive Overview

4-methylpiperazine-1-carboxamide;hydrochloride, identified by its Chemical Abstracts Service (CAS) number 859298-22-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivative class, which is widely recognized for its diverse biological activities and therapeutic potential. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug development.

The< strong>piperazine moiety is a six-membered aromatic heterocyclic amine, characterized by its nitrogen-containing ring structure. This structural feature contributes to the compound's ability to interact with various biological targets, including enzymes and receptors. In particular, 4-methylpiperazine-1-carboxamide;hydrochloride has garnered attention due to its potential applications in the treatment of neurological and psychiatric disorders.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in the development of novel therapeutic agents. The< strong>1-carboxamide functional group in 4-methylpiperazine-1-carboxamide;hydrochloride introduces additional pharmacophoric elements that can modulate receptor binding and enhance pharmacological activity. This has led to increased interest in exploring its potential as a lead compound for drug discovery.

In the realm of neurological research, 4-methylpiperazine-1-carboxamide;hydrochloride has been investigated for its potential role in modulating neurotransmitter systems. Piperazine derivatives are known to interact with serotonin receptors, dopamine receptors, and other neurotransmitter targets, making them promising candidates for treating conditions such as depression, anxiety, and schizophrenia. The< strong>hydrochloride form of this compound ensures better stability and bioavailability, which are critical factors for its therapeutic efficacy.

The synthesis of 4-methylpiperazine-1-carboxamide;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, ensuring that the final product meets stringent pharmaceutical standards. These methodologies often include catalytic processes and purification techniques that enhance the overall quality of the compound.

Evaluation of the pharmacokinetic properties of 4-methylpiperazine-1-carboxamide;hydrochloride has revealed promising results in preclinical studies. The compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential clinical application. These findings support further investigation into its therapeutic potential and highlight its suitability for developing novel drugs.

The< strong>CAS No. 859298-22-9 provides a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases. This standardized nomenclature is crucial for researchers who need to reference this compound accurately in their studies. Additionally, the CAS number aids in regulatory compliance and ensures that the compound is properly documented for commercial distribution.

In conclusion, 4-methylpiperazine-1-carboxamide;hydrochlorride (CAS No. 859298-22-9) represents a significant advancement in pharmaceutical research due to its unique chemical structure and potential therapeutic applications. Its interaction with biological targets, combined with its favorable pharmacokinetic properties, positions it as a promising candidate for further development. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in addressing various neurological and psychiatric disorders.

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